2-Ethyl-3-oxobutanenitrile

• IUPAC Name: 2-ethyl-3-oxobutanenitrile
• InChI: InChI=1S/C6H9NO/c1-3-6(4-7)5(2)8/h6H,3H2,1-2H3
• InChI Key: BNOSMUJYKYEPSR-UHFFFAOYSA-N
• Canonical SMILES: CCC(C#N)C(=O)C
• Molecular Formula: C6H9NO
• Molecular Weight: 111.14 g/mol
• CAS No.: 1780-46-7

Description

2-Ethyl-3-oxobutanenitrile is a chemical compound used as a pharmaceutical raw material and intermediate. It is also used in the synthesis of pyrazolopyrimidinones.

Synthesis Analysis

The synthesis of this compound involves reactions that allow the introduction of three-carbon units to amine substrates. For example, its reaction with hydrazines leads to the formation of appropriately substituted pyrazoles, while reactions with other dinitrogen nucleophiles yield fused pyrimidines.

Molecular Structure Analysis

The molecular structure of this compound has been elucidated through spectral studies and confirmed by X-ray diffraction. The molecular formula is C6H9NO.

Chemical Reactions Analysis

Active methylene compounds which have two electron-withdrawing groups, such as this compound, react regioselectively with antiaromatic norcorrolatonickel (II) in THF at room temperature.

Physical And Chemical Properties Analysis

This compound is a liquid at room temperature. It has a molecular weight of 111.14. More specific physical and chemical properties such as boiling point, density, etc., are not available in the retrieved data.

Scientific Research Applications

Synthesis of Heterocycles with Biological Activity

2-Ethyl-3-oxobutanenitrile is used in synthesizing various heterocycles. A study demonstrated its utility in introducing a three-carbon moiety to amine-substrates, leading to substituted pyrazoles and pyrimidines. These compounds exhibited biological activities against bacteria, fungi, and tumor cells (Černuchová et al., 2005).

Reactivity in Organic Synthesis

The reactivity of this compound derivatives is a focal point in organic synthesis. Studies have shown their effectiveness in synthesizing pyrazolo[1,5-a]pyrimidines and pyrazolo[5,1-c]-1,2,4-triazines, providing versatile starting materials for creating polyfunctionally substituted heterocycles (Khalik, 1997).

Role in Nucleophilic Substitution Reactions

Research has found that ethoxymethylene derivatives of 2,4-pentanedione and 3-oxobutanenitrile are effective in nucleophilic substitution reactions with aminobenzimidazole or benzotriazole, leading to a variety of compounds with potential applications in medicinal chemistry (Milata et al., 1992).

Synthesis of Novel Compounds

2-Arylidene-3-oxobutanenitrile derivatives have been used to synthesize novel compounds like chromeno[2,3-b]quinoline derivatives. This indicates the compound's significance in creating structurally diverse molecules with potential pharmaceutical applications (Han et al., 2015).

Antimicrobial Applications

This compound derivatives have been evaluated for their antimicrobial activity. Some derivatives exhibited activity against gram-positive bacteria, rivaling the effectiveness of conventional antibiotics (Horishny & Matiichuk, 2020).

Formation of Benzothiazole Derivatives

It has been utilized for the synthesis of benzothiazole derivatives, expanding its utility in the creation of complex organic molecules (Zaki et al., 2006).

Safety and Hazards

2-Ethyl-3-oxobutanenitrile is harmful if swallowed, in contact with skin, or if inhaled. It causes skin irritation, serious eye irritation, and may cause respiratory irritation.

Mechanism of Action

Mode of Action

It’s known that active methylene compounds, such as 2-Ethyl-3-oxobutanenitrile, can react with antiaromatic compounds .

Biochemical Pathways

It’s known that active methylene compounds can participate in various chemical reactions , but the specific pathways and their downstream effects need further investigation.